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Compound of Interest

Compound Name: N3-PEG10-Tos

Cat. No.: B12094225

Get Quote

As a Senior Application Scientist, I must clarify that N3-PEG10-Tos presents a "hybrid" risk

profile that often confuses standard waste protocols. You are dealing with two distinct reactive

termini on a soluble PEG backbone:

The Azide (

): An energy-rich functional group. While the PEG spacer and high Carbon/Nitrogen (

) ratio stabilize it against spontaneous explosion, it retains shock sensitivity if concentrated or
crystallized. It reacts with heavy metals (Lead, Copper) to form highly explosive metal
azides.

The Tosylate (Tos): A potent alkylating agent. It is a "leaving group" designed to facilitate

chemical bonding, which biologically translates to genotoxicity (DNA alkylation).

The Core Directive: Never dispose of this compound down the drain. The PEG chain makes it

water-soluble, increasing environmental mobility, while the azide creates explosion hazards in

plumbing traps (copper/lead pipes).

Chemical Profile & Hazard Identification
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Understanding the molecule is the first step in safe disposal.

Property Specification Safety Implication

Molecular Weight
~600-800 Da (varies by PEG

purity)

Non-volatile; inhalation risk is

low unless aerosolized.

Physical State
Viscous Oil or Low-Melting

Solid

Sticky; difficult to clean

completely from glass without

solvent.

Azide (

)
Terminal Functional Group

Explosion Hazard:

Incompatible with acids (forms

gas) and heavy metals.

Tosylate (OTs) Terminal Functional Group

Health Hazard: Alkylating

agent. Skin/Eye irritant.[1]

Potential carcinogen.[2]

Solubility Water, DMSO, DMF, Methanol
Environmental Hazard: High

mobility in water systems.

Disposal Decision Matrix (Operational Logic)
Do not treat all waste identical.[3] Use this logic flow to determine the correct disposal path.
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Waste Source Identification

Is it Pure Substance 
(>500 mg) or Expired Stock?

High-Concentration Stream

Yes (Bulk)

Dilute/Trace Stream

No (Reaction mix/Washings)

Chemical Deactivation (Quenching)
REQUIRED before disposal

Solvent Waste Segregation
(No quenching needed)

Tag as 'Reactive/Toxic Organic Waste'
Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision Matrix for N3-PEG10-Tos Disposal. High-quantity waste requires pre-

treatment to lower reactivity risks during transport.

Protocol A: Chemical Deactivation (Quenching)
When to use: For expired stock bottles, spills of pure material, or reaction leftovers >500 mg.

The Goal: Convert the explosive Azide to an inert Amine and hydrolyze the Tosylate.

The Self-Validating Mechanism
We utilize a Staudinger Reduction strategy. This is superior to acid/base hydrolysis because it

generates nitrogen gas (
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) as a visible indicator of reaction progress. If it bubbles, it's working. When bubbling stops, the
hazard is largely neutralized.

Reagents Required
Solvent: Tetrahydrofuran (THF) or Methanol.

Reducing Agent: Triphenylphosphine (

).[4][5]

Nucleophile: Sodium Thiosulfate (

) - Neutralizes the Tosylate.

Step-by-Step Procedure
Dissolution: Dissolve the N3-PEG10-Tos waste in THF or Methanol (approx. 10 mL solvent

per 1 g waste).

Azide Quench (Staudinger):

Add 1.5 equivalents of Triphenylphosphine (

) relative to the azide.

Observation: You will see mild effervescence (

gas evolution).

Validation: Stir at Room Temperature (RT) for 2 hours. Ensure bubbling has ceased.

Mechanism:[4][5][6][7][8][9]

Tosylate Quench:

Add an excess of saturated aqueous Sodium Thiosulfate solution to the mixture.

Stir vigorously for 1 hour. The thiosulfate anion acts as a nucleophile, displacing the

tosylate group.
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Final Disposal:

The resulting mixture now contains an amino-PEG alcohol (low hazard) and

triphenylphosphine oxide.

Transfer to a waste container labeled: "Quenched Organic Waste: Contains Solvents &

Phosphines."

Protocol B: Waste Segregation & Packaging
When to use: For standard experimental waste, TLC plates, gloves, and dilute reaction

mixtures.

CRITICAL COMPATIBILITY RULES:

NO ACIDS: Never mix Azide waste with acidic waste streams (e.g.,

,

). This generates Hydrazoic Acid (

), which is highly toxic and volatile.[10]

NO HALOGENATED SOLVENTS (If possible): Avoid mixing concentrated azides with

Dichloromethane (DCM) or Chloroform.[3] Over time, they can form di-azidomethane, which

is extremely explosive. Note: Dilute solutions (<1%) in DCM are generally acceptable for

immediate disposal but should not be stored long-term.

NO HEAVY METALS: Do not use metal spatulas (copper/brass) or dispose of in containers

with metal salts.

Packaging Steps:

Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Labeling:

Primary Label: "HAZARDOUS WASTE - ORGANIC"
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Constituents: "N3-PEG10-Tos, Methanol/THF"

Hazard Checkboxes: [x] Toxic [x] Reactive [x] Irritant

Storage: Store in a secondary containment tray away from light and heat until pickup.

Emergency Response: Spills
In the event of a spill of pure N3-PEG10-Tos:

Evacuate & Ventilate: Azides can decompose if subjected to friction during cleanup.

Do Not Scrape: Do not use metal scrapers (shock risk).

Absorb: Cover the spill with a sand/soda ash mixture or a non-combustible absorbent pad.

Deactivate In-Situ:

Gently pour a 10% solution of Sodium Thiosulfate or a dilute bleach solution over the

absorbent. Note: Bleach destroys azides but can be exothermic; use caution.

Collect: Use a plastic dustpan and scoop. Place in a wide-mouth plastic jar.

Scientific Rationale: The Deactivation Pathway
The following diagram illustrates the chemical transformation used in Protocol A. This

visualizes why the treatment renders the compound safe.

N3-PEG10-Tos
(Reactive)

Phosphazide
Intermediate

Nucleophilic Attack

PPh3 + H2O
(Staudinger)

NH2-PEG10-OH
(Inert Amine)

+ N2 (Gas) + O=PPh3

Hydrolysis & Reduction

Click to download full resolution via product page

Figure 2: Chemical Deactivation Mechanism. The energy-rich azide is reduced to a stable

amine, releasing nitrogen gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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